(E)-3-((1-(styrylsulfonyl)piperidin-4-yl)methyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one

• IUPAC Name: 3-[[1-[(E)-2-phenylethenyl]sulfonylpiperidin-4-yl]methyl]-4-thiophen-2-yl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C20H22N4O3S2/c25-20-22-21-18(24(20)19-7-4-13-28-19)15-17-8-11-23(12-9-17)29(26,27)14-10-16-5-2-1-3-6-16/h1-7,10,13-14,17H,8-9,11-12,15H2,(H,22,25)/b14-10+
• InChI Key: LWAAXDXQWYAFSH-GXDHUFHOSA-N
• Canonical SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CS3)S(=O)(=O)C=CC4=CC=CC=C4
• Isomeric SMILES: C1CN(CCC1CC2=NNC(=O)N2C3=CC=CS3)S(=O)(=O)/C=C/C4=CC=CC=C4
• Molecular Formula: C20H22N4O3S2
• Molecular Weight: 430.5 g/mol

Description

(E)-3-((1-(styrylsulfonyl)piperidin-4-yl)methyl)-4-(thiophen-2-yl)-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H22N4O3S2 and its molecular weight is 430.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antifungal Applications

• Synthesis and antimicrobial activity of sulfone-linked bis heterocycles : Novel sulfone-linked bis heterocycles, including derivatives of the compound , were prepared and tested for their antimicrobial activity. One such derivative demonstrated pronounced antimicrobial activity compared to other compounds tested, highlighting its potential in antimicrobial applications (Padmavathi et al., 2008).

• Antifungal activity of novel amalgamations : The compound's derivatives were evaluated for antifungal activity, showing moderate to good efficacy against fungal strains like Aspergillus flavus, Aspergillus niger, and Cryptococcus neoformans. This suggests their potential use in developing antifungal treatments (Darandale et al., 2013).

Anticancer Applications

• Anticancer activity against breast cancer : Some derivatives of the compound exhibited significant anticancer activity against human breast cancer cell lines, with certain derivatives showing better activity than the reference drug, Doxorubicin. This indicates their potential as novel anticancer agents, particularly against breast cancer (Al-Said et al., 2011).

• Novel thiophenes with anticancer activity : Thiophene derivatives containing the compound's moiety were synthesized and evaluated for their cytotoxic activity against human tumor breast cancer cell lines. Some of these compounds were found to be more potent than Doxorubicin, underscoring their significance in cancer research (Alsaid et al., 2013).